Cas no 1172932-95-4 (2-(4-Methoxy-3,5-dimethyl-benzyl)-piperidine Hydrochloride)

• Product Name: 2-(4-Methoxy-3,5-dimethyl-benzyl)-piperidine Hydrochloride
• CAS No: 1172932-95-4
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• MDL: MFCD08669739
• CID: 4457058
• PubChem ID: 17039563
• Update Time: 2025-05-22

2-(4-Methoxy-3,5-dimethyl-benzyl)-piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methoxy-3,5-dimethylphenyl)methyl]piperidine,hydrochloride
• 2-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE HYDROCHLORIDE
• CS-0339060
• 2-[(4-Methoxy-3,5-dimethylphenyl)methyl]piperidine--hydrogen chloride (1/1)
• MFCD08669739
• 2-[(4-methoxy-3,5-dimethylphenyl)methyl]piperidine;hydrochloride
• AB46078
• 2-(4-Methoxy-3,5-dimethylbenzyl)piperidine hydrochloride
• 2-[(4-METHOXY-3,5-DIMETHYLPHENYL)METHYL]PIPERIDINE HYDROCHLORIDE
• 1172932-95-4
• DTXSID90588847
• XWB93295
• 2-(4-Methoxy-3,5-dimethyl-benzyl)-piperidine Hydrochloride

• MDL： MFCD08669739
• Inchi： 1S/C15H23NO.ClH/c1-11-8-13(9-12(2)15(11)17-3)10-14-6-4-5-7-16-14;/h8-9,14,16H,4-7,10H2,1-3H3;1H
• InChI Key： AGYHVIJEXWDPNN-UHFFFAOYSA-N
• SMILES： CC1C(OC)=C(C)C=C(CC2NCCCC2)C=1.Cl

Computed Properties

• Exact Mass: 269.1546421Da
• Monoisotopic Mass: 269.1546421Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(4-Methoxy-3,5-dimethyl-benzyl)-piperidine Hydrochloride

2-(4-Methoxy-3,5-Dimethyl-Benzyl)-Piperidine Hydrochloride: A Comprehensive Overview

The compound 2-(4-Methoxy-3,5-Dimethyl-Benzyl)-Piperidine Hydrochloride (CAS No. 1172932-95-4) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring, a six-membered cyclic amine, which is substituted at the 2-position with a benzyl group bearing specific substituents: a methoxy group at the 4-position and methyl groups at the 3 and 5 positions of the benzene ring. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules with potential therapeutic applications. The benzyl group attached to the piperidine ring in this compound introduces additional complexity and functionality, making it a valuable substrate for further modification and exploration. The presence of methoxy and methyl substituents on the benzene ring suggests that this compound may exhibit interesting electronic and steric properties, which could influence its interactions with biological systems.

From a synthetic perspective, 2-(4-Methoxy-3,5-Dimethyl-Benzyl)-Piperidine Hydrochloride can be synthesized through various routes, including nucleophilic substitution or coupling reactions. The hydrochloride salt form indicates that the compound is typically isolated as its protonated form, which is common for basic nitrogen-containing compounds like piperidines. This form is advantageous for stability and solubility in certain solvents, making it suitable for further chemical transformations or biological assays.

Research into this compound has focused on its potential as a building block for more complex molecules or as an intermediate in drug discovery programs. For instance, recent advancements in medicinal chemistry have emphasized the role of benzyl-piperidine hybrids in modulating receptor activity or enzyme function. The methoxy group on the benzene ring could act as an electron-donating substituent, potentially influencing the electronic environment around the piperidine nitrogen and thereby affecting its reactivity or binding affinity to target proteins.

Moreover, the dimethyl substitution pattern on the benzene ring adds steric bulk to the molecule, which could play a role in optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for evaluating the compound's suitability as a drug candidate or precursor.

In terms of biological activity, 2-(4-Methoxy-3,5-Dimethyl-Benzyl)-Piperidine Hydrochloride has been studied for its potential effects on various cellular pathways and systems. For example, recent research has explored its ability to interact with G-protein coupled receptors (GPCRs), which are key targets in numerous therapeutic areas including cardiovascular diseases, neurodegenerative disorders, and cancer.

The synthesis of this compound involves several steps that require careful optimization to ensure high yields and purity. Key challenges include controlling regioselectivity during substitution reactions and managing steric hindrance introduced by the bulky methyl groups on the benzene ring. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product and confirm its structure.

In conclusion, 2-(4-Methoxy-3,5-Dimethyl-Benzyl)-Piperidine Hydrochloride represents an intriguing molecule with diverse applications in organic synthesis and pharmacology. Its unique structure offers opportunities for further exploration into its chemical reactivity and biological functions. As research continues to uncover new insights into its properties and potential uses, this compound remains a valuable subject of study for chemists and biologists alike.